Cas no 81-16-3 (Tobias acid)

Tobias acid Properties

Names and Identifiers

• 2-Aminonaphthalene-1-sulfonic acid
• 2-Amino-1-naphthalenesulfonic acid
• 2-aminonaphthalene-1-sulphonic acid
• 2-Naphthylamine-1-sulfonic acid
• Naphthol Green B
• Tobias Acid
• 吐氏酸
• 2-Naphthylamino,1-sulfonic acid
• AC-10810
• 2-AMINO-1-NAPHTHALENESULFONIC ACID [HSDB]
• 2-aminonaphthalen-1-sulfonsyre
• AMINO-1-NAPHTHALENESULFONIC ACID, 2-
• EINECS 201-331-5
• STL426807
• F71314
• Amino-1-naphthalenesulfonic acid
• Tox21_200507
• EN300-6491456
• 81-16-3
• 2-Naphthylamine-1-sulfonicacid
• CAS-81-16-3
• BRN 0613084
• 2-Amino-naphthalenesulfonic acid
• BBL034632
• NCIOpen2_002342
• Kyselina tobiasova
• HSDB 5239
• Naphthylamine sulfonic acid (2, 1-)
• 1-Naphthalenesulfonic acid, 2-amino-
• 2-Amino-1-naphthalenesulfonic acid, 98%
• VS-12623
• Tobias acid;2-Naphthylamine-1-sulfonic acid
• NSC5523
• W-104215
• Q11751621
• F9QKW1FCE0
• 4-14-00-02792 (Beilstein Handbook Reference)
• 2-Aminonaphthalene-1-sulfonicacid
• CHEMBL3182507
• 2-amino-naphthalene-1-sulphonic acid
• aminonaphthalenesulfonic acid
• Kyselina 2-naftylamin-1-sulfonova
• DTXSID7020922
• InChI=1/C10H9NO3S/c11-9-6-5-7-3-1-2-4-8(7)10(9)15(12,13)14/h1-6H,11H2,(H,12,13,14
• NSC-5523
• 1-Aminonaphthaline-3-sulfonic acid
• A0343
• Kyselina tobiasova [Czech]
• DTXCID90922
• WLN: L66J BSWQ CZ
• NCGC00258061-01
• UNII-F9QKW1FCE0
• NSC 5523
• Kyselina 2-naftylamin-1-sulfonova [Czech]
• Naphthylaminsulfosaure
• AKOS015900596
• LS-7538
• FT-0611011
• SCHEMBL313224
• NCGC00248665-01
• 2-NAPHTHYLAMINE-1-SULFONIC ACID [MI]
• RKL10014
• MFCD00003988
• Naphthylamine sulfonic acid (2,1-)
• CCRIS 9048
• NS00038109
• 2-Amino-1-naphthalenesulfonic acid (ACI)
• 1-Sulfo-2-naphthylamine
• 2-Aminonaphthalenesulfonic acid
• 2-Aminonaphthalene-1-sulphonicacid
• +Expand

• MDL： MFCD00003988
• InChIKey： GWIAAIUASRVOIA-UHFFFAOYSA-N
• Inchi： 1S/C10H9NO3S/c11-9-6-5-7-3-1-2-4-8(7)10(9)15(12,13)14/h1-6H,11H2,(H,12,13,14)
• SMILES： O=S(C1C2C(=CC=CC=2)C=CC=1N)(O)=O
• BRN： 613084

Computed Properties

• Exact Mass: 223.03000
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 223.030314
• Heavy Atom Count: 15
• Complexity: 322
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Surface Charge: 0
• Topological Polar Surface Area: 80.4

Experimental Properties

• LogP: 3.33070
• PSA: 88.77000
• Merck: 6406
• Refractive Index: 1.5250 (estimate)
• Boiling Point: 220°C (rough estimate)
• Melting Point: 180 °C
• Color/Form: White acicular crystals
• Solubility: Soluble in hot water, slightly soluble in cold water, very slightly soluble in ethanol and ether.
• Density: 1.3588 (rough estimate)

Tobias acid Security Information

• RTECS：QK1250000
• WGK Germany：1
• Safety Term：8
• Safety Instruction： S26-S36/37/39
• Packing Group：III
• Risk Phrases：R36/37/38; R40
• Hazardous Material transportation number：2585
• Hazard Statement： H320
• Warning Statement： P264-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：Warehouse ventilation and low temperature drying
• PackingGroup：III
• Risk Phrases： 36/37/38-40
• Signal Word：Warning
• TSCA：Yes
• HazardClass：8

Tobias acid Customs Data

• Customs Data：

  China Customs Code:

  2921450090

  Overview:

  2921450090. 1-Naphthylamine and2-Derivatives and salts of naphthylamine(include1-Naphthylamine). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2921450090 1-naphthylamine (Ah-naphthylamine), 2-naphthylamine (b-naphthylamine) and their derivatives; salts thereof.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt